
comparing the performance of high-cis vs. low-
cis polybutadiene in elastomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polybutadiene

Cat. No.: B167195 Get Quote

A Comparative Guide to High-Cis and Low-Cis
Polybutadiene in Elastomers
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of high-cis versus low-cis

polybutadiene (BR) in elastomer applications. The information presented is supported by

experimental data to assist in material selection and formulation development.

Executive Summary
Polybutadiene rubber is a synthetic elastomer widely used in various industries, particularly in

tire manufacturing, due to its excellent abrasion resistance and low-temperature properties.

The performance of polybutadiene is significantly influenced by the microstructure of its

polymer chains, specifically the content of the cis-1,4 isomer. High-cis polybutadiene, with a

cis-1,4 content typically exceeding 90%, generally exhibits superior performance in dynamic

applications compared to its low-cis counterpart, which has a cis-1,4 content of around 40%.[1]

This guide will delve into the specific performance differences, supported by quantitative data

and detailed experimental methodologies.
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The microstructure of polybutadiene has a profound impact on its macroscopic properties.

High-cis polybutadiene's linear structure and high stereoregularity lead to enhanced elasticity,

resilience, and resistance to abrasion and fatigue.[1][2] In contrast, low-cis polybutadiene
offers advantages in processability.[1]

Quantitative Data Summary
The following table summarizes the typical quantitative differences in the performance of high-

cis and low-cis polybutadiene elastomers. The data is compiled from a comparative study of a

high-cis Nd-BR (Neocis® BR40) and a low-cis Li-BR (Intene® C30) in a chafer compound

formulation (BR/NR 70/30 with 70 phr of N375 carbon black).[1]
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Property
High-Cis
Polybutadiene
(Neocis® BR40)

Low-Cis
Polybutadiene
(Intene® C30)

Test Method

Microstructure

cis-1,4 Content > 97%[3] ~38%[4] Internal Method

Physical Properties

Mooney Viscosity (ML

1+4 @ 100°C)
43 MU[3] 40 MU ASTM D1646

Mechanical Properties

(in compound)

Hardness (Shore A) 65 64 ASTM D2240

Tensile Strength

(MPa)
18.5 17.5 ASTM D412

Elongation at Break

(%)
450 430 ASTM D412

Modulus at 300%

(MPa)
12.5 12 ASTM D412

Dynamic & Other

Properties (in

compound)

DIN Abrasion (mm³) 95 105 DIN 53516

Heat Build-up (°C) 25 28 ASTM D623

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

comparison.

Mooney Viscosity (ASTM D1646)
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This test method determines the viscosity of unvulcanized rubber. A rotor turns at a constant

speed within a heated, pressurized die cavity filled with the rubber sample. The torque required

to maintain the rotor's speed is measured and reported in Mooney Units (MU).

Hardness (ASTM D2240)
This method measures the indentation hardness of rubber using a durometer. A specified

indenter is forced into the material under a specific load. The depth of indentation is converted

into a hardness value on a scale of 0 to 100. For most elastomers, a Type A durometer is used.

Tensile Properties (ASTM D412)
This test evaluates the tensile strength, elongation at break, and modulus of vulcanized rubber.

A dumbbell-shaped specimen is stretched at a constant rate until it breaks. The force required

to break the specimen and the extent of elongation are recorded.

DIN Abrasion (DIN 53516)
This method assesses the abrasion resistance of rubber. A cylindrical rubber specimen is

moved across a rotating abrasive cloth under a specified load. The volume loss of the

specimen after a defined distance is measured.

Heat Build-up (ASTM D623)
This test measures the temperature rise in a rubber sample subjected to rapid, cyclic

deformation. The temperature increase is an indicator of the energy dissipated as heat

(hysteresis), which is a critical parameter for applications like tires.

Visualizing the Performance Relationship
The following diagrams illustrate the logical relationships between the polybutadiene
microstructure and its performance characteristics, as well as a typical experimental workflow

for elastomer characterization.
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Caption: Relationship between cis content and elastomer performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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